N-(2-methoxybenzyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-4-phenyl-3-pyrrol-1-ylthiophene-2-carboxamide
• InChI: InChI=1S/C23H20N2O2S/c1-27-20-12-6-5-11-18(20)15-24-23(26)22-21(25-13-7-8-14-25)19(16-28-22)17-9-3-2-4-10-17/h2-14,16H,15H2,1H3,(H,24,26)
• InChI Key: XTAQLLWIAIOTEH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)C2=C(C(=CS2)C3=CC=CC=C3)N4C=CC=C4
• Molecular Formula: C23H20N2O2S
• Molecular Weight: 388.5 g/mol

Description

N-(2-methoxybenzyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide, also known as MPPT, is a chemical compound that has been studied for its potential use in scientific research. It is a synthetic compound that has been developed through a complex chemical synthesis process.

Scientific Research Applications

Enantioselective Synthesis

Research on enantioselective synthesis, such as the preparation of piperidines from methylpyroglutamate, illustrates the interest in creating chiral compounds for pharmaceutical applications. These methodologies can be applied to the synthesis of compounds like N-(2-methoxybenzyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide for developing enantiomerically pure drugs (Calvez, Chiaroni, & Langlois, 1998).

Cytotoxicity Studies

The synthesis and cytotoxicity evaluation of new compounds, such as 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, against cancer cells indicate a broader interest in discovering new anticancer agents. Compounds with structural similarities to N-(2-methoxybenzyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide could be explored for their potential anticancer properties (Hassan, Hafez, & Osman, 2014).

Catalysis and Synthesis

The development of novel catalyst systems, such as copper/N-methoxy-1H-pyrrole-2-carboxamide for the synthesis of phenothiazines, showcases the application of these compounds in facilitating chemical reactions. This research area could encompass the synthesis and use of N-(2-methoxybenzyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide as a catalyst or substrate in organic synthesis (Huang et al., 2014).